Cas no 2172038-87-6 (6-(3-bromophenyl)-7-hydroxy-4-oxaspiro2.4hept-6-en-5-one)
6-(3-bromophenyl)-7-hydroxy-4-oxaspiro2.4hept-6-en-5-one Chemical and Physical Properties
Names and Identifiers
-
- 2172038-87-6
- EN300-1645852
- 6-(3-bromophenyl)-7-hydroxy-4-oxaspiro[2.4]hept-6-en-5-one
- 6-(3-bromophenyl)-7-hydroxy-4-oxaspiro2.4hept-6-en-5-one
-
- Inchi: 1S/C12H9BrO3/c13-8-3-1-2-7(6-8)9-10(14)12(4-5-12)16-11(9)15/h1-3,6,14H,4-5H2
- InChI Key: MSWDFKPSQUFPLV-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1C(=O)OC2(C=1O)CC2
Computed Properties
- Exact Mass: 279.97351g/mol
- Monoisotopic Mass: 279.97351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 46.5Ų
6-(3-bromophenyl)-7-hydroxy-4-oxaspiro2.4hept-6-en-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1645852-0.05g |
6-(3-bromophenyl)-7-hydroxy-4-oxaspiro[2.4]hept-6-en-5-one |
2172038-87-6 | 0.05g |
$864.0 | 2023-05-26 | ||
| Enamine | EN300-1645852-0.1g |
6-(3-bromophenyl)-7-hydroxy-4-oxaspiro[2.4]hept-6-en-5-one |
2172038-87-6 | 0.1g |
$904.0 | 2023-05-26 | ||
| Enamine | EN300-1645852-0.25g |
6-(3-bromophenyl)-7-hydroxy-4-oxaspiro[2.4]hept-6-en-5-one |
2172038-87-6 | 0.25g |
$946.0 | 2023-05-26 | ||
| Enamine | EN300-1645852-0.5g |
6-(3-bromophenyl)-7-hydroxy-4-oxaspiro[2.4]hept-6-en-5-one |
2172038-87-6 | 0.5g |
$987.0 | 2023-05-26 | ||
| Enamine | EN300-1645852-1.0g |
6-(3-bromophenyl)-7-hydroxy-4-oxaspiro[2.4]hept-6-en-5-one |
2172038-87-6 | 1g |
$1029.0 | 2023-05-26 | ||
| Enamine | EN300-1645852-2.5g |
6-(3-bromophenyl)-7-hydroxy-4-oxaspiro[2.4]hept-6-en-5-one |
2172038-87-6 | 2.5g |
$2014.0 | 2023-05-26 | ||
| Enamine | EN300-1645852-5.0g |
6-(3-bromophenyl)-7-hydroxy-4-oxaspiro[2.4]hept-6-en-5-one |
2172038-87-6 | 5g |
$2981.0 | 2023-05-26 | ||
| Enamine | EN300-1645852-10.0g |
6-(3-bromophenyl)-7-hydroxy-4-oxaspiro[2.4]hept-6-en-5-one |
2172038-87-6 | 10g |
$4421.0 | 2023-05-26 | ||
| Enamine | EN300-1645852-50mg |
6-(3-bromophenyl)-7-hydroxy-4-oxaspiro[2.4]hept-6-en-5-one |
2172038-87-6 | 50mg |
$864.0 | 2023-09-22 | ||
| Enamine | EN300-1645852-100mg |
6-(3-bromophenyl)-7-hydroxy-4-oxaspiro[2.4]hept-6-en-5-one |
2172038-87-6 | 100mg |
$904.0 | 2023-09-22 |
6-(3-bromophenyl)-7-hydroxy-4-oxaspiro2.4hept-6-en-5-one Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 6-(3-bromophenyl)-7-hydroxy-4-oxaspiro2.4hept-6-en-5-one
Comprehensive Analysis of 6-(3-bromophenyl)-7-hydroxy-4-oxaspiro[2.4]hept-6-en-5-one (CAS No. 2172038-87-6): Structure, Applications, and Research Insights
The compound 6-(3-bromophenyl)-7-hydroxy-4-oxaspiro[2.4]hept-6-en-5-one (CAS No. 2172038-87-6) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its spiro[2.4]heptane core, combined with a bromophenyl substituent and hydroxy-enone functionality, offers versatile reactivity for synthetic modifications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological targets through hydrogen bonding and hydrophobic interactions.
Recent studies highlight the compound's role in developing small-molecule inhibitors for enzymes involved in inflammatory pathways. The 3-bromophenyl moiety enhances binding affinity to aromatic pockets in protein active sites, while the 7-hydroxy group facilitates solubility—a critical factor addressed in modern medicinal chemistry optimization. Computational modeling suggests this scaffold could be tailored for kinase modulation, aligning with current trends in targeted cancer therapies.
From a synthetic perspective, the 4-oxaspiro ring system presents intriguing challenges for stereoselective synthesis. Methodologies leveraging transition-metal catalysis or organocatalysis to construct this framework are actively explored in green chemistry initiatives. The compound's enone functionality also makes it valuable for click chemistry applications, particularly in bioconjugation strategies for antibody-drug conjugates (ADCs).
In material science, derivatives of CAS 2172038-87-6 have shown promise in organic electronics due to their conjugated systems and bromine-mediated cross-coupling potential. The spirocyclic architecture contributes to thermal stability, a sought-after property for OLED materials. Patent literature reveals its utility in designing photoactive layers with tunable emission spectra.
Environmental and ADME-Tox profiling of this compound remains an active area of investigation. Preliminary data suggests its metabolic stability could be optimized through prodrug strategies, addressing a common query in preclinical development forums. The scientific community continues to explore its structure-activity relationships (SAR) through fragment-based drug design approaches.
Analytical characterization of 6-(3-bromophenyl)-7-hydroxy-4-oxaspiro[2.4]hept-6-en-5-one typically involves HPLC-MS and NMR spectroscopy, with particular emphasis on distinguishing its enol-keto tautomers. Researchers frequently search for synthetic protocols and spectral data, underscoring the need for detailed technical documentation in peer-reviewed journals.
The compound's relevance extends to academic research where it serves as a case study for conformational analysis of strained ring systems. Its crystallographic data provides insights into molecular packing behaviors—a topic trending in computational crystallography discussions. Future directions may explore its utility in proteolysis-targeting chimeras (PROTACs) or covalent inhibitor design.
2172038-87-6 (6-(3-bromophenyl)-7-hydroxy-4-oxaspiro2.4hept-6-en-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)